3-(6-methyl-1,2,3,4-tetrahydroquinolin-1-yl)propan-1-amine dihydrochloride
Description
“3-(6-methyl-1,2,3,4-tetrahydroquinolin-1-yl)propan-1-amine dihydrochloride” is a chemical compound that belongs to the class of tetrahydroquinolines . Tetrahydroquinolines are a large group of natural products that have garnered a lot of attention in the scientific community due to their diverse biological activities against various infective pathogens and neurodegenerative disorders .
Synthesis Analysis
The synthesis of tetrahydroquinoline analogs like “this compound” often involves reduction or oxidation followed by cyclization, SNAr-terminated sequences, acid-catalyzed ring closures or rearrangements, high-temperature cyclizations, and metal-promoted processes .Molecular Structure Analysis
The molecular formula of “this compound” is C13H21ClN2 . The structure of this compound is based on the tetrahydroquinoline scaffold, which is a bicyclic structure consisting of a benzene ring fused to a nitrogen-containing pyrrolidine ring .Future Directions
The future directions in the research of tetrahydroquinoline compounds like “3-(6-methyl-1,2,3,4-tetrahydroquinolin-1-yl)propan-1-amine dihydrochloride” could involve the development of novel tetrahydroquinoline analogs with potent biological activity . These compounds could potentially be used in the treatment of various infective pathogens and neurodegenerative disorders .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(6-methyl-1,2,3,4-tetrahydroquinolin-1-yl)propan-1-amine dihydrochloride involves the reaction of 6-methyl-1,2,3,4-tetrahydroquinoline with 3-bromopropan-1-amine followed by the formation of the dihydrochloride salt.", "Starting Materials": [ "6-methyl-1,2,3,4-tetrahydroquinoline", "3-bromopropan-1-amine", "Hydrochloric acid", "Sodium hydroxide", "Ethanol" ], "Reaction": [ "Step 1: 6-methyl-1,2,3,4-tetrahydroquinoline is reacted with 3-bromopropan-1-amine in ethanol to form 3-(6-methyl-1,2,3,4-tetrahydroquinolin-1-yl)propan-1-amine.", "Step 2: The resulting amine is then treated with hydrochloric acid to form the dihydrochloride salt of the compound.", "Step 3: The dihydrochloride salt is isolated by precipitation with sodium hydroxide followed by filtration and drying." ] } | |
CAS RN |
2639410-59-4 |
Molecular Formula |
C13H22Cl2N2 |
Molecular Weight |
277.2 |
Purity |
95 |
Origin of Product |
United States |
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